N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide

• Molecular Formula: C20H16F3NO2
• Molecular Weight: 359.3 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H16F3NO2/c1-12-6-7-13(2)16(10-12)24-19(25)18-9-8-17(26-18)14-4-3-5-15(11-14)20(21,22)23/h3-11H,1-2H3,(H,24,25)
• InChI Key: PONCRNGJOKBDMY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F

Description

N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide, also known as DPC 423, is a chemical compound that belongs to the class of furan carboxamides. This compound has been widely studied for its potential use in scientific research due to its unique properties and mechanisms of action.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting COX-2, N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 reduces inflammation and pain in the body.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and chemokines in the body, as well as reduce the activation of immune cells such as macrophages and T cells. Additionally, N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 has been found to have a neuroprotective effect in the brain, potentially making it useful for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 in lab experiments is its specificity for COX-2 inhibition, which allows for targeted inhibition of inflammation and pain. However, one limitation of using N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the use of N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 in scientific research. One potential direction is the development of N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423-based therapies for the treatment of chronic pain and inflammation-related disorders. Additionally, further research could explore the potential use of N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 involves a multi-step process that includes the reaction of 2,5-dimethylphenylamine with 3-(trifluoromethyl)benzoyl chloride to form an intermediate compound. This intermediate is then reacted with furan-2-carboxylic acid to produce N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423.

Scientific Research Applications

N-(2,5-dimethylphenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide 423 has been used in various scientific research studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation-related disorders.